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Compound of Interest

Compound Name: Acid Red 111

Cat. No.: B1630594

An examination of the available scientific data on Acid Red 111 reveals its primary application
as an industrial dye, with limited, though emerging, exploration into its biological activities. This
guide synthesizes the current understanding of its physicochemical properties, toxicological
profile, and potential research applications, while also highlighting areas where further
investigation is warranted.

Physicochemical Properties

Acid Red 111, a disazo dye, is characterized by its vibrant red color and solubility in water. Its
key physicochemical properties are summarized below, providing a foundational understanding
of its chemical nature.
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Property Value Reference
CAS Number 6358-57-2 General
Molecular Formula C37H28N4Na2010S3 [1][2]
Molecular Weight 830.8 g/mol [11[2]
Appearance Yellowish-red powder [3114]

. Soluble in water (25 g/L at 90
Solubility °) [3]

Maximum absorption in the
Spectral Data visible range of 450-550 nm,
with a peak at 510 nm.

Toxicological Profile

The toxicological assessment of Acid Red 111 indicates potential hazards that necessitate
careful handling and disposal. While comprehensive quantitative data is limited in publicly
accessible literature, existing studies point towards cytotoxic and genotoxic effects.

Cytotoxicity: Research has indicated that Acid Red 111 exhibits cytotoxic effects. One study
demonstrated potent cytotoxicity in human lung fibroblast (WI-38) cells, suggesting a
mechanism involving the induction of oxidative stress.

Genotoxicity: In vitro studies, such as the Ames test, have suggested that Acid Red 111 may
have mutagenic properties. Furthermore, observations of chromosomal aberrations in
mammalian cells exposed to the dye raise concerns about its potential carcinogenicity.

Environmental Impact: Studies have shown that Acid Red 111 can persist in the environment,
posing a risk to aquatic ecosystems. Its degradation products have been reported to be toxic to
marine life.

Quantitative Data Summary: Specific LD50 and IC50 values for Acid Red 111 are not widely
reported in the available literature. A safety data sheet mentions "possible risks of irreversible
effects," though this is not further quantified. The Canadian Environmental Protection Act
assessment concluded that it is not harmful to the general population at current exposure

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9548520/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HIV_1_Protease_Inhibition_Assay_Using_IN_1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9548520/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HIV_1_Protease_Inhibition_Assay_Using_IN_1.pdf
https://static.miltenyibiotec.com/asset/150655405641/document_ilkqqv1hq91qj6i3ngs2u49d1b/IM0022139.PDF?content-disposition=inline
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Acid_Red_35_as_a_Novel_Counterstain_for_Hematoxylin_in_Histological_Applications.pdf
https://static.miltenyibiotec.com/asset/150655405641/document_ilkqqv1hq91qj6i3ngs2u49d1b/IM0022139.PDF?content-disposition=inline
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://www.benchchem.com/product/b1630594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

levels, but also noted that analogues of Acid Red 111 raise concerns regarding potential
genotoxicity and carcinogenicity.

Research Applications and Experimental
Considerations

While primarily an industrial colorant, Acid Red 111 has been noted for several biological
activities that may warrant further investigation by researchers.

Biological Staining: Acid Red 111 has been mentioned as a biological stain, particularly for red
blood cells, and as a counterstain in neuropathology. However, specific and validated protocols
for these applications are not readily available in scientific literature. Researchers interested in
this application would need to undertake optimization studies.

Workflow for Developing a Staining Protocol:
Caption: A generalized workflow for developing a novel histological staining protocol.

Inhibitory Activities: Preliminary findings suggest that Acid Red 111 possesses inhibitory
properties against certain biological targets:

o Protease Activity: It has been shown to exhibit protease activity, though the specific
proteases and the nature of this activity are not well-defined.

o Antifungal Activity: Acid Red 111 has demonstrated the ability to inhibit the growth of the
fungus Ganoderma lucidum.

o Fatty Acid Inhibition: There is also evidence to suggest it can inhibit fatty acids.

Experimental Protocol: General Protease Inhibition Assay (Conceptual) The following is a
generalized protocol for assessing the protease inhibitory activity of a compound like Acid Red
111. This would require significant adaptation and validation.

o Reagent Preparation:

o Prepare a stock solution of Acid Red 111 in a suitable solvent (e.g., DMSO or water).
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o Prepare a solution of the target protease in an appropriate assay buffer.

o Prepare a solution of a fluorogenic protease substrate.

e Assay Procedure:

o In a 96-well microplate, add the assay buffer, the protease solution, and varying
concentrations of Acid Red 111.

o Include control wells with no inhibitor (positive control) and no enzyme (negative control).

o Pre-incubate the plate to allow for potential binding of the inhibitor to the enzyme.

o Initiate the reaction by adding the fluorogenic substrate to all wells.

o Monitor the fluorescence intensity over time using a plate reader. A decrease in the rate of
fluorescence increase in the presence of Acid Red 111 would indicate inhibition.

o Data Analysis:

o Calculate the percentage of inhibition for each concentration of Acid Red 111.

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration to
determine the IC50 value.

Logical Relationship for Investigating Inhibitory Activity:
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Caption: Logical flow for characterizing the inhibitory potential of a compound.

Signaling Pathway Involvement

Currently, there is no direct evidence in the scientific literature linking Acid Red 111 to specific
cellular signaling pathways. The observation that it may induce oxidative stress suggests a
potential interaction with pathways sensitive to reactive oxygen species (ROS), such as the
Nrf2/KEAP1 pathway or MAP kinase pathways. However, this remains speculative and requires
dedicated research to elucidate.

Proposed Workflow for Investigating Signaling Pathway Modulation:
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Caption: An experimental workflow to investigate the impact of a compound on cellular
signaling.

Conclusion and Future Directions

Acid Red 111 is a well-characterized dye with established physicochemical properties.
However, its biological activities and toxicological profile are not yet fully understood. For
researchers, scientists, and drug development professionals, Acid Red 111 presents a
molecule with intriguing but largely unexplored potential. Future research should focus on:

¢ Quantitative Toxicological Studies: Determining specific LD50 and IC50 values in a range of
cell lines and animal models.

» Elucidation of Mechanisms: Investigating the precise mechanisms behind its observed
cytotoxic, genotoxic, and inhibitory activities.
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o Protocol Development: Establishing and validating detailed experimental protocols for its use
in biological research.

» Signaling Pathway Analysis: Identifying and characterizing its effects on specific cellular
signaling pathways.

Such studies are essential to move beyond its current industrial applications and to ascertain
any true potential for this compound in the fields of biological research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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